Cas no 80194-18-9 (3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid )

• Product Name: 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid&nbsp
• CAS No: 80194-18-9
• MF: C₄₆H₄₄Cl₃N₇O₉S₂
• MW: 1009.37206554413
• MDL: MFCD00277482
• CID: 822059
• Update Time: 2025-05-24

3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid  Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid
• 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid&nbsp
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[6-(diphenylmethoxy)-1,6-dioxo-5-[[(2,2,2-trichloroethoxy)carbonyl]amino]hexyl]amino]-7- methoxy-3-[[(1-methyl-1H-tetrazol
• 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid 

• MDL： MFCD00277482
• Inchi： 1S/C46H44Cl3N7O9S2/c1-55-43(52-53-54-55)67-27-33-26-66-42-46(62-2,41(60)56(42)36(33)40(59)65-38(31-20-11-5-12-21-31)32-22-13-6-14-23-32)51-35(57)25-15-24-34(50-44(61)63-28-45(47,48)49)39(58)64-37(29-16-7-3-8-17-29)30-18-9-4-10-19-30/h3-14,16-23,34,37-38,42H,15,24-28H2,1-2H3,(H,50,61)(H,51,57)/t34-,42-,46+/m1/s1
• InChI Key： HVMAMLKXHLTBTG-JQPMMUFKSA-N
• SMILES： N([C@@]1(C(=O)N2C(=C(CS[C@H]12)CSC1=NN=NN1C)C(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1)OC)C(=O)CCC[C@@H](NC(=O)OCC(Cl)(Cl)Cl)C(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.98000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 67
• Rotatable Bond Count: 25

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.1E-6 g/L) (25 ºC),
• PSA: 50.19000
• LogP: 2.45200

Additional information on 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid 

Comprehensive Overview of 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic Acid (CAS No. 80194-18-9)

3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 80194-18-9) is a highly versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a chloro substituent and a trifluoromethyl group, which enhance its reactivity and applicability in synthetic chemistry. Its molecular structure makes it a valuable intermediate for designing bioactive molecules, particularly in the development of crop protection agents and pharmaceutical intermediates.

The growing demand for 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid is driven by its role in modern drug discovery and agrochemical innovation. Researchers frequently explore its potential in creating herbicides, fungicides, and insecticides, aligning with the global push for sustainable agriculture. Additionally, its trifluoromethyl group is a key motif in medicinal chemistry, often associated with improved metabolic stability and bioavailability—a hot topic in AI-driven drug design and computational chemistry.

From a synthetic perspective, CAS No. 80194-18-9 serves as a precursor for cross-coupling reactions and nucleophilic substitutions, enabling the construction of complex molecular architectures. Its compatibility with palladium-catalyzed reactions and microwave-assisted synthesis has been extensively documented, making it a favorite among chemists optimizing green chemistry protocols. Recent studies highlight its utility in metal-organic frameworks (MOFs) and catalysis, further expanding its industrial relevance.

Environmental and regulatory considerations are also critical when discussing 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid. Its eco-friendly degradation pathways and low bioaccumulation potential are frequently cited in life cycle assessments (LCAs), addressing concerns raised by ESG (Environmental, Social, and Governance) frameworks. This aligns with the increasing consumer and investor focus on sustainable chemical production.

In analytical chemistry, advanced techniques like HPLC, GC-MS, and NMR spectroscopy are employed to characterize CAS No. 80194-18-9, ensuring high purity for research and industrial applications. The compound’s spectral data and chromatographic behavior are well-documented, facilitating its integration into high-throughput screening platforms.

Looking ahead, the applications of 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid are expected to grow, particularly in precision agriculture and personalized medicine. Its compatibility with machine learning-based molecular modeling tools positions it at the forefront of digital chemistry trends. As industries prioritize cost-effective synthesis and scalable production, this compound remains a cornerstone of innovation.